Cas no 1566927-72-7 (2-(2-Azabicyclo[2.2.1]heptan-2-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(2-Azabicyclo[2.2.1]heptan-2-yl)pyrimidine-5-carbaldehyde
• CAS No: 1566927-72-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5703064
• PubChem ID: 104217581
• Update Time: 2023-10-15

2-(2-Azabicyclo[2.2.1]heptan-2-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725636
• 2-{2-azabicyclo[2.2.1]heptan-2-yl}pyrimidine-5-carbaldehyde
• 1566927-72-7
• 2-(2-AZABICYCLO[2.2.1]HEPTAN-2-YL)PYRIMIDINE-5-CARBALDEHYDE
• 5-Pyrimidinecarboxaldehyde, 2-(2-azabicyclo[2.2.1]hept-2-yl)-
• 2-(2-Azabicyclo[2.2.1]heptan-2-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C11H13N3O/c15-7-9-4-12-11(13-5-9)14-6-8-1-2-10(14)3-8/h4-5,7-8,10H,1-3,6H2
• InChI Key： OKWSHQYZWOCUCG-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1CC2CCC1C2

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 395.5±34.0 °C(Predicted)
• pka: 3.46±0.42(Predicted)